2-((3-aminopropyl)thio)adenosine 5'-diphosphate
2-((3-aminopropyl)thio)adenosine 5'-diphosphate
Brand Name:
Vulcanchem
CAS No.:
110224-45-8
VCID:
VC0218273
InChI:
InChI=1S/C13H22N6O10P2S/c14-2-1-3-32-13-17-10(15)7-11(18-13)19(5-16-7)12-9(21)8(20)6(28-12)4-27-31(25,26)29-30(22,23)24/h5-6,8-9,12,20-21H,1-4,14H2,(H,25,26)(H2,15,17,18)(H2,22,23,24)/t6-,8-,9-,12-/m1/s1
SMILES:
C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)O)SCCCN)N
Molecular Formula:
C13H22N6O10P2S
Molecular Weight:
516.36 g/mol
2-((3-aminopropyl)thio)adenosine 5'-diphosphate
CAS No.: 110224-45-8
Main Products
VCID: VC0218273
Molecular Formula: C13H22N6O10P2S
Molecular Weight: 516.36 g/mol
| CAS No. | 110224-45-8 |
|---|---|
| Product Name | 2-((3-aminopropyl)thio)adenosine 5'-diphosphate |
| Molecular Formula | C13H22N6O10P2S |
| Molecular Weight | 516.36 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-[6-amino-2-(3-aminopropylsulfanyl)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C13H22N6O10P2S/c14-2-1-3-32-13-17-10(15)7-11(18-13)19(5-16-7)12-9(21)8(20)6(28-12)4-27-31(25,26)29-30(22,23)24/h5-6,8-9,12,20-21H,1-4,14H2,(H,25,26)(H2,15,17,18)(H2,22,23,24)/t6-,8-,9-,12-/m1/s1 |
| Standard InChIKey | GESRDRIVMAOVGE-WOUKDFQISA-N |
| Isomeric SMILES | C1=NC2=C(N=C(N=C2N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)O)O)O)SCCCN)N |
| SMILES | C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)O)SCCCN)N |
| Canonical SMILES | C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)O)SCCCN)N |
| Synonyms | 2-((3-aminopropyl)thio)adenosine 5'-diphosphate 2-((3-aminopropyl)thio)adenosine-ADP 2-APTA-ADP |
| PubChem Compound | 194849 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume